Cas no 54132-75-1 (1-isocyanato-3,5-dimethylbenzene)

• Product Name: 1-isocyanato-3,5-dimethylbenzene
• CAS No: 54132-75-1
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00013868
• CID: 89794
• PubChem ID: 521488
• Update Time: 2025-04-18

1-isocyanato-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 3,5-xylyl isocyanate
• 3,5-Dimethylphenyl Isocyanate
• 1-Isocyanato-3,5-dimethylbenzene
• Isocyanic Acid 3,5-Dimethylphenyl Ester
• 3,5-Dimethyl-1-isocyanatobenzene
• 3,5-Xylylisocyanate
• 1-Isocyanato-3,5-dimethylbenzene #
• BCP15265
• 1-isocyanato-3,5-dimethyl-benzene
• 54132-75-1
• DTXSID30202474
• SY050018
• A829980
• 3,5-dimethyl-phenyl-isocyanate
• NS00032965
• EINECS 258-987-0
• MFCD00013868
• 3,5-Dimethylphenyl isocyanate, 99%
• W-105671
• AB01131
• F1945-0017
• SCHEMBL59852
• EN300-146935
• Benzene, 1-isocyanato-3,5-dimethyl-
• AKOS000177074
• AS-10327
• D3474
• 3,5-Dimethylphenylisocyanate
• GEO-02836
• PF4RN5ARA2
• FT-0614743
• DB-022104
• STK504578
• 1-isocyanato-3,5-dimethylbenzene

• MDL： MFCD00013868
• Inchi： 1S/C9H9NO/c1-7-3-8(2)5-9(4-7)10-6-11/h3-5H,1-2H3
• InChI Key： DZSGDHNHQAJZCO-UHFFFAOYSA-N
• SMILES： O=C=NC1C=C(C)C=C(C)C=1
• BRN： 774958

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: powder
• Density: 1.045 g/mL at 25 °C(lit.)
• Boiling Point: 205°C(lit.)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Refractive Index: n20/D 1.528(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 29.43000
• LogP: 2.27070
• Vapor Pressure: 0.2 psi ( 20 °C)
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable

1-isocyanato-3,5-dimethylbenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23-S26-S27-S28-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides